Cas no 55791-74-7 (ethyl 4-(octylamino)benzoate)

• Product Name: ethyl 4-(octylamino)benzoate
• CAS No: 55791-74-7
• MF: C₁₇H₂₇NO₂
• MW: 277.401785135269
• CID: 944502
• PubChem ID: 283553
• Update Time: 2025-04-19

ethyl 4-(octylamino)benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(octylamino)benzoate
• 4-octylaminobenzoic acid ethyl ester
• 4-Octylamino-benzoic acid ethyl ester
• AC1L5YVY
• AC1Q64JP
• AR-1I8997
• CHEMBL27744
• CTK5A4189
• ethyl 4-(n-octylamino)benzoate
• ethyl 4-(octylamino)-benzoate
• NSC138417
• 55791-74-7
• DTXSID10300705
• DS-001261
• NSC-138417

• Inchi： 1S/C17H27NO2/c1-3-5-6-7-8-9-14-18-16-12-10-15(11-13-16)17(19)20-4-2/h10-13,18H,3-9,14H2,1-2H3
• InChI Key： CYTUNEIXWQUYDZ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(=CC=1)NCCCCCCCC)=O

Computed Properties

• Exact Mass: 277.20431
• Monoisotopic Mass: 277.204179104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 11
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33
• LogP: 4.70870